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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171

An In-depth Technical Guide to 4-Ethoxybenzoic Acid: Molecular Structure and Properties

This guide provides a comprehensive overview of 4-Ethoxybenzoic acid, a versatile aromatic
carboxylic acid. It is intended for researchers, scientists, and professionals in drug development
and chemical synthesis. The document details the compound's molecular structure,
physicochemical properties, and provides a representative analytical protocol.

Molecular Structure and Identification

4-Ethoxybenzoic acid, also known as p-ethoxybenzoic acid, is an organic compound
characterized by a benzene ring substituted with a carboxylic acid group and an ethoxy group
at the para (1,4) position.[1][2] This structure makes it a valuable intermediate in the synthesis
of more complex molecules, including pharmaceuticals, liquid crystals, and specialty polymers.
[2][3] The ethoxy group enhances its solubility and reactivity compared to unsubstituted
benzoic acid.[2]

Chemical Structure:

The structure consists of a central benzene ring. A carboxyl group (-COOH) is attached to the
first carbon, and an ethoxy group (-OCH2CH3) is attached to the fourth carbon.

Canonical SMILES: CCOC1=CC=C(C=C1)C(=0)O[1][4] InChl Key: SHSGDXCJYVZFTP-
UHFFFAOYSA-N[1]
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Physicochemical and Pharmacological Data

The key quantitative properties of 4-Ethoxybenzoic acid are summarized in the table below
for easy reference.

Property Value Reference(s)

Molecular Formula CoH1003 [2][5]

Molecular Weight 166.17 g/mol [31[4]
White to light yellow crystalline

Appearance [1][2](3]
powder

Melting Point 197-199 °C (lit.) [3]

_ > 99% (HPLC), >98.0% (GC)

Purity [2][5]
(M

CAS Number 619-86-3 [1][2][5]

PubChem CID 12093 [1][2]

EC Number 210-616-3 [1]

MDL Number MFCD00002545 [2]

Experimental Protocols: Analytical Method

While specific synthetic preparations can vary, the analysis of 4-Ethoxybenzoic acid is crucial
for purity and quantification. High-Performance Liquid Chromatography (HPLC) is a common
and effective method. The following is a representative protocol adapted from methodologies
for similar aromatic carboxylic acids.[6]

Objective: To determine the purity of a 4-Ethoxybenzoic acid sample using HPLC with UV
detection.

Instrumentation and Reagents:

e High-Performance Liquid Chromatography (HPLC) system with a UV detector.
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C18 analytical column (e.g., 4.6 mm x 250 mm, 5 pum).

Mobile Phase: Acetonitrile and water (with 0.1% phosphoric acid), in an appropriate ratio
(e.g., 60:40 v/iv).

Solvent for sample preparation: Acetonitrile or Methanol (HPLC grade).

4-Ethoxybenzoic acid reference standard.
Procedure:

o Standard Preparation: Accurately weigh and dissolve the 4-Ethoxybenzoic acid reference
standard in the solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).
Prepare a series of working standards by serial dilution.

o Sample Preparation: Accurately weigh and dissolve the test sample in the solvent to achieve
a concentration within the range of the working standards.

o Chromatographic Conditions:
o Column: C18 reverse-phase column.

o Mobile Phase: Isocratic elution with a filtered and degassed mixture of acetonitrile and
acidified water.

o Flow Rate: 1.0 mL/min.
o Injection Volume: 10 pL.

o Detector Wavelength: Set to the maximum absorbance wavelength (Amax) of 4-
Ethoxybenzoic acid, determined by a UV scan.

o Column Temperature: Ambient or controlled (e.g., 25 °C).

e Analysis: Inject the standard solutions to generate a calibration curve. Inject the sample
solution.
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« Quantification: Identify the peak corresponding to 4-Ethoxybenzoic acid in the sample
chromatogram by comparing its retention time with that of the standard. Calculate the
concentration and purity based on the peak area and the calibration curve.

Visualization of Molecular Relationships

The following diagram illustrates the key structural components of the 4-Ethoxybenzoic acid

molecule.
(4-Ethoxybenzoic Acid)

is a derivative of \functionalized with

. . Ethoxy Group
Benzoic Acid Core ((-OCHZCHB))

contains \contains

Carboxyl Group Benzene Ring
(-COOH) (C6H4)

Click to download full resolution via product page

Structural components of 4-Ethoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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